Cas no 2225144-03-4 (8,13-dioxa-2,11-diazadispiro3.0.5^{5}.3^{4}tridecan-12-one hydrochloride)
8,13-dioxa-2,11-diazadispiro3.0.5^{5}.3^{4}tridecan-12-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 8,13-dioxa-2,11-diazadispiro3.0.5^{5}.3^{4}tridecan-12-one hydrochloride
- 2225144-03-4
- 8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one hydrochloride
- 8,13-dioxa-2,11-diazadispiro[3.0.5?.3?]tridecan-12-one hydrochloride
- EN300-1716189
- 8,13-Dioxa-2,11-diazadispiro[3.0.55.34]tridecan-12-one;hydrochloride
-
- Inchi: 1S/C9H14N2O3.ClH/c12-7-11-8(1-3-13-4-2-8)9(14-7)5-10-6-9;/h10H,1-6H2,(H,11,12);1H
- InChI Key: KHBNLFCDEHPRPR-UHFFFAOYSA-N
- SMILES: Cl.O1C(NC2(CCOCC2)C21CNC2)=O
Computed Properties
- Exact Mass: 234.0771200g/mol
- Monoisotopic Mass: 234.0771200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 269
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.6Ų
8,13-dioxa-2,11-diazadispiro3.0.5^{5}.3^{4}tridecan-12-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1716189-0.05g |
8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one hydrochloride |
2225144-03-4 | 95% | 0.05g |
$249.0 | 2023-09-20 | |
| Enamine | EN300-1716189-0.1g |
8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one hydrochloride |
2225144-03-4 | 95% | 0.1g |
$372.0 | 2023-09-20 | |
| Enamine | EN300-1716189-0.25g |
8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one hydrochloride |
2225144-03-4 | 95% | 0.25g |
$530.0 | 2023-09-20 | |
| Enamine | EN300-1716189-0.5g |
8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one hydrochloride |
2225144-03-4 | 95% | 0.5g |
$835.0 | 2023-09-20 | |
| Enamine | EN300-1716189-1.0g |
8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one hydrochloride |
2225144-03-4 | 95% | 1g |
$1070.0 | 2023-06-04 | |
| Enamine | EN300-1716189-2.5g |
8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one hydrochloride |
2225144-03-4 | 95% | 2.5g |
$2100.0 | 2023-09-20 | |
| Enamine | EN300-1716189-5.0g |
8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one hydrochloride |
2225144-03-4 | 95% | 5g |
$3105.0 | 2023-06-04 | |
| Enamine | EN300-1716189-10.0g |
8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one hydrochloride |
2225144-03-4 | 95% | 10g |
$4606.0 | 2023-06-04 | |
| Enamine | EN300-1716189-1g |
8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one hydrochloride |
2225144-03-4 | 95% | 1g |
$1070.0 | 2023-09-20 | |
| Enamine | EN300-1716189-5g |
8,13-dioxa-2,11-diazadispiro[3.0.5^{5}.3^{4}]tridecan-12-one hydrochloride |
2225144-03-4 | 95% | 5g |
$3105.0 | 2023-09-20 |
8,13-dioxa-2,11-diazadispiro3.0.5^{5}.3^{4}tridecan-12-one hydrochloride Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 8,13-dioxa-2,11-diazadispiro3.0.5^{5}.3^{4}tridecan-12-one hydrochloride
8,13-Dioxa-2,11-Diazadispiro[3.0.55.34]Tridecan-12-One Hydrochloride: A Comprehensive Overview
The compound with CAS No 2225144-03-4, known as 8,13-dioxa-2,11-diazadispiro[3.0.55.34]tridecan-12-one hydrochloride, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two or more rings joined by a single atom—a feature that often imparts exceptional chemical and biological properties.
The spiro structure in this compound is particularly notable, as it creates a complex three-dimensional arrangement that can influence its reactivity and solubility. The presence of oxa and aza groups further enhances its functional diversity, making it a potential candidate for applications in drug design and materials science.
Recent studies have highlighted the importance of spiro compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The hydrochloride salt form of this compound suggests that it may have been optimized for stability or bioavailability, which is a critical factor in pharmaceutical development.
From a structural perspective, the molecule's tridecan backbone provides a rigid framework that could be advantageous in stabilizing certain conformations necessary for biological activity. The diketone functionality (as indicated by the "-one" suffix) introduces electrophilic sites that could participate in various chemical reactions or interactions with biological targets.
One of the most intriguing aspects of this compound is its potential for bioisosteric replacement—a strategy where functional groups are substituted to improve drug-like properties without significantly altering the overall structure. This could make it a valuable tool in lead optimization campaigns within the pharmaceutical industry.
Moreover, the compound's spirocyclic nature has been shown to enhance selectivity in enzyme inhibition studies. For instance, researchers have demonstrated that spirocyclic compounds can exhibit superior binding affinities compared to their non-cyclic counterparts due to their ability to adopt specific conformations that align well with target binding pockets.
In terms of synthesis, the preparation of such complex molecules often involves multi-step reactions with high precision. Techniques such as ring-closing metathesis or intramolecular cyclization may be employed to construct the spiro core. The use of transition metal catalysts has been pivotal in achieving high yields and stereochemical control during these processes.
The hydrochloride salt form also indicates that this compound may have been subjected to ionization studies to assess its behavior under physiological conditions. Understanding the ionization state is crucial for predicting pharmacokinetics and designing formulations for optimal delivery.
Looking ahead, the integration of computational chemistry tools such as molecular docking and quantum mechanics simulations could provide deeper insights into the compound's interactions with biological targets. These approaches are increasingly being used to guide experimental efforts and accelerate drug discovery timelines.
In conclusion, 8,13-dioxa-2,11-diazadispiro[3.0.55.34]tridecan-12-one hydrochloride represents a fascinating example of how structural complexity can be harnessed to create molecules with unique properties and potential applications in various fields of science and technology.
2225144-03-4 (8,13-dioxa-2,11-diazadispiro3.0.5^{5}.3^{4}tridecan-12-one hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)